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Compound of Interest

Compound Name: 2-Nitrodibenzofuran

Cat. No.: B152082

NDBF Outshines Other Cages in Two-Photon
Uncaging Efficiency

A comprehensive comparison reveals Nitrodibenzofuran (NDBF) as a superior photolabile
protecting group for two-photon uncaging applications, exhibiting a significantly higher two-
photon action cross-section compared to many commonly used cages. This heightened
efficiency allows for the precise spatial and temporal release of bioactive molecules with lower
laser powers, minimizing potential photodamage in sensitive biological systems.

For researchers in neuroscience, cell biology, and drug development, the ability to control the
release of signaling molecules with high precision is paramount. Two-photon sensitive cages,
or photolabile protecting groups (PPGSs), are powerful tools in this regard, enabling the light-
induced release of caged compounds. A key parameter for evaluating the performance of these
cages is the two-photon action cross-section (du), which combines the two-photon absorption
cross-section (da) and the quantum yield of uncaging (®u). A higher du signifies greater
efficiency in releasing the caged molecule upon two-photon excitation.

Comparative Analysis of Two-Photon Cage Efficiency

A review of the available literature indicates that NDBF and its derivatives stand out in terms of
their uncaging efficiency. While classical cages like MNI (4-methoxy-7-nitroindolinyl) have been
widely used, particularly for caging neurotransmitters like glutamate, they often require high

laser powers for effective uncaging due to their relatively low two-photon action cross-sections.
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[1][2][3] Newer generations of cages, including those based on the coumarin scaffold like Bhc
and DEAC450, have shown improved performance.[2][4] However, NDBF and its amino-
substituted derivative, DMA-NDBF, demonstrate even greater promise with significantly larger
two-photon action cross-sections.[5]

Here, we present a summary of the quantitative data for NDBF and other commonly used two-
photon sensitive cages:

. Two-Photon
Photolabile .
. Action

Protecting Caged Wavelength Quantum
Cross- ] Reference

Group Molecule . [nm] Yield (Pu)
Section (6u)

(PPG)
[GM]

NDBF Thiol ~0.13 800 - [4]
Higher than

DMA-NDBF DNA - - [5]
NDBF

MNI Glutamate 0.06 730 - [3]
~0.05

Bhc Glutamate . - 0.019 [2]
(estimated)

DEAC450 Glutamate 0.5 900 0.39 [4][6]

RuBi Glutamate - 800 High [7]

Note: The two-photon action cross-section can vary depending on the caged molecule and the
experimental conditions. GM = Goppert-Mayer unit (10-5° cm# s photon—1).

The data clearly illustrates the superior efficiency of DEAC450 at its optimal wavelength and
highlights the promise of the NDBF scaffold, with its derivative DMA-NDBF showing even
further improvement.[4][5][6] The high quantum yield of DEAC450-caged glutamate contributes
significantly to its high action cross-section.[4][6]

Visualizing the Pathway: Two-Photon Uncaging
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The process of two-photon uncaging allows for the precise release of a bioactive molecule from
its caged form. This diagram illustrates the fundamental steps involved in this process.
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Two-Photon Uncaging Process

Laser Excitation

Femtosecond Pulsed Laser
(NIR Wavelength)

Two-Photon Absorption

Molecular Level

Caged Molecule
(Inactive)

Simultaneous absorption
of two NIR photons

Excited State

Released Bioactive Molecule
(Active)

Photochemical Byproduct

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Experimental Workflow for Evaluating Two-Photon Cage Efficiency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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